Cas no 246144-18-3 (Ethanone, 1-(3-chlorophenyl)-, hydrazone)

• Product Name: Ethanone, 1-(3-chlorophenyl)-, hydrazone
• CAS No: 246144-18-3
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 5306397
• Update Time: 2025-10-21

Ethanone, 1-(3-chlorophenyl)-, hydrazone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chlorophenyl)-, hydrazone

• Inchi： 1S/C8H9ClN2/c1-6(11-10)7-3-2-4-8(9)5-7/h2-5H,10H2,1H3
• InChI Key： JTLAIKAPHQBDGZ-UHFFFAOYSA-N
• SMILES： C(=NN)(C1=CC=CC(Cl)=C1)C

Additional information on Ethanone, 1-(3-chlorophenyl)-, hydrazone

Ethanone, 1-(3-chlorophenyl)-, Hydrazone: A Comprehensive Overview

Ethanone, 1-(3-chlorophenyl)-, hydrazone (CAS No. 246144-18-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a member of the hydrazone family, which are derivatives of hydrazine (N₂H₄) and are widely used in organic synthesis, pharmaceuticals, and material science. The hydrazone functional group in this molecule plays a pivotal role in its reactivity and functionality.

The molecular structure of Ethanone, 1-(3-chlorophenyl)-, hydrazone consists of a chlorophenyl group attached to a hydrazone moiety. The presence of the chlorine substituent on the phenyl ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an interesting candidate for studies in photochemistry and electrochemistry. Recent research has highlighted its potential as a building block for constructing advanced materials with tailored optical and electronic properties.

One of the most promising applications of Ethanone, 1-(3-chlorophenyl)-, hydrazone lies in the field of drug discovery. The compound has been investigated for its potential as an antitumor agent due to its ability to interact with biological systems at the molecular level. Studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, making it a valuable lead compound for further exploration in medicinal chemistry.

In addition to its biological applications, Ethanone, 1-(3-chlorophenyl)-, hydrazone has also been explored for its role in material science. Researchers have utilized this compound as a precursor for synthesizing novel conjugated polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high conductivity and stability under harsh conditions, which make them suitable for use in electronic devices and energy storage systems.

The synthesis of Ethanone, 1-(3-chlorophenyl)-, hydrazone typically involves a condensation reaction between ethanone (acetone) and hydrazine derivatives. This reaction is straightforward and can be optimized to achieve high yields under mild conditions. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, including the use of microwave-assisted synthesis and enzymatic catalysis.

From an environmental perspective, Ethanone, 1-(3-chlorophenyl)-, hydrazone has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. However, further studies are required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, Ethanone, 1-(3-chlorophenyl)-, hydrazone (CAS No. 246144-18-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers in fields such as organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.